Cas no 515163-29-8 (Carbamic acid, [3-(2-propenyloxy)phenyl]-, phenylmethyl ester)

• Product Name: Carbamic acid, [3-(2-propenyloxy)phenyl]-, phenylmethyl ester
• CAS No: 515163-29-8
• MF: C₁₇H₁₇NO₃
• MW: 283.321784734726
• CID: 4014703
• PubChem ID: 12046290
• Update Time: 2025-10-29

Carbamic acid, [3-(2-propenyloxy)phenyl]-, phenylmethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, [3-(2-propenyloxy)phenyl]-, phenylmethyl ester
• 515163-29-8
• EN300-28286677
• benzyl N-[3-(prop-2-en-1-yloxy)phenyl]carbamate

• Inchi： 1S/C17H17NO3/c1-2-11-20-16-10-6-9-15(12-16)18-17(19)21-13-14-7-4-3-5-8-14/h2-10,12H,1,11,13H2,(H,18,19)
• InChI Key： PJLWLBNFXCRQKJ-UHFFFAOYSA-N
• SMILES： O(C(NC1=CC=CC(=C1)OCC=C)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 283.12084340Da
• Monoisotopic Mass: 283.12084340Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 47.6Ų

Additional information on Carbamic acid, [3-(2-propenyloxy)phenyl]-, phenylmethyl ester

Comprehensive Overview of Carbamic acid, [3-(2-propenyloxy)phenyl]-, phenylmethyl ester (CAS No. 515163-29-8)

Carbamic acid, [3-(2-propenyloxy)phenyl]-, phenylmethyl ester, identified by its CAS No. 515163-29-8, is a specialized organic compound that has garnered attention in various research and industrial applications. This compound belongs to the class of carbamate esters, which are known for their versatility in chemical synthesis and potential biological activities. The presence of both propenyloxy and phenylmethyl groups in its structure makes it a unique candidate for studies in medicinal chemistry and material science.

In recent years, the demand for carbamate derivatives has surged due to their applications in pharmaceuticals, agrochemicals, and polymer industries. Researchers are particularly interested in the 3-(2-propenyloxy)phenyl moiety, which can be modified to enhance the compound's reactivity or bioavailability. The phenylmethyl ester group further adds to its stability, making it suitable for controlled-release formulations. This dual functionality positions CAS No. 515163-29-8 as a promising intermediate in drug discovery and development.

One of the trending topics in the scientific community is the exploration of green chemistry and sustainable synthesis methods. Carbamic acid, [3-(2-propenyloxy)phenyl]-, phenylmethyl ester aligns with this trend, as researchers investigate eco-friendly catalysts and solvent-free reactions to produce it. Questions like "How can carbamate esters be synthesized sustainably?" or "What are the industrial applications of 515163-29-8?" are frequently searched, reflecting the growing interest in this compound.

The compound's potential in pharmaceutical research is another hot topic. Its structural features suggest possible interactions with biological targets, such as enzymes or receptors, making it a candidate for drug design. For instance, the propenyloxy group could be leveraged to improve pharmacokinetic properties. Additionally, its phenylmethyl ester component might contribute to enhanced membrane permeability, a critical factor in oral drug delivery.

From an industrial perspective, CAS No. 515163-29-8 is explored for its role in polymer chemistry. The compound's ability to act as a cross-linking agent or monomer precursor is under investigation, particularly in the development of high-performance materials. Searches like "Uses of carbamic acid derivatives in polymers" highlight the relevance of this application.

In summary, Carbamic acid, [3-(2-propenyloxy)phenyl]-, phenylmethyl ester (CAS No. 515163-29-8) is a multifaceted compound with significant potential across multiple domains. Its unique structure, combined with the rising interest in sustainable chemistry and drug development, ensures its continued relevance in scientific and industrial research. As studies progress, this compound may unlock new possibilities in material science and therapeutic innovation.